Cas no 1256358-94-7 (5-fluoro-1h-indole-2-boronic acid pinacol ester)

5-Fluoro-1H-indole-2-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its indole scaffold, functionalized with a fluorine substituent, enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic compounds. The pinacol ester group improves stability and handling compared to free boronic acids, reducing hydrolysis risks while maintaining compatibility with diverse reaction conditions. This reagent is particularly useful in pharmaceutical and agrochemical research for synthesizing fluorinated indole derivatives. Its consistent performance and well-characterized structure ensure reliable results in synthetic applications. Proper storage under inert conditions is recommended to preserve its integrity.
5-fluoro-1h-indole-2-boronic acid pinacol ester structure
1256358-94-7 structure
Product Name:5-fluoro-1h-indole-2-boronic acid pinacol ester
CAS No:1256358-94-7
MF:C14H17BFNO2
MW:261.099687337875
MDL:MFCD11858362
CID:828621
PubChem ID:53216780
Update Time:2025-10-29

5-fluoro-1h-indole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 5-Fluoro-1h-indole-2-boronic acid pinacol ester
    • 5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-INDOLE
    • B-2694
    • X0409
    • AC3406
    • CS-0089347
    • 1256358-94-7
    • MFCD11858362
    • 5-Fluoro-1H-indole-2-boronic acid, pinacol ester
    • BS-26642
    • 5-FLUORO-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE
    • 5-Fluoroindole-2-boronic Acid Pinacol Ester
    • EN300-7363930
    • MB10198
    • SY025298
    • Z2049747339
    • 5-Fluoro-1H-indole-2-boronic acid pinacol ester, AldrichCPR
    • DTXSID70681926
    • DB-349877
    • 5-fluoro-1h-indole-2-boronic acid pinacol ester
    • MDL： MFCD11858362
    • Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-7-10(16)5-6-11(9)17-12/h5-8,17H,1-4H3
    • InChI Key： MJRYFGMQZMXUTH-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)C=C(B1OC(C)(C)C(C)(C)O1)N2

Computed Properties

  • Exact Mass: 261.13400
  • Monoisotopic Mass: 261.1336371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • PSA: 34.25000
  • LogP: 2.60620

5-fluoro-1h-indole-2-boronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-fluoro-1h-indole-2-boronic acid pinacol ester Pricemore >>

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